(E)-N-(1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethylidene)hydroxylamine

• IUPAC Name: (NE)-N-[1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethylidene]hydroxylamine
• InChI: InChI=1S/C7H8N4OS/c1-4(10-12)6-5(2)11-7(13-6)8-3-9-11/h3,12H,1-2H3/b10-4+
• InChI Key: HWSJBGREERNYAV-ONNFQVAWSA-N
• Canonical SMILES: CC1=C(SC2=NC=NN12)C(=NO)C
• Isomeric SMILES: CC1=C(SC2=NC=NN12)/C(=N/O)/C
• Molecular Formula: C7H8N4OS
• Molecular Weight: 196.23 g/mol
• CAS No.: 871122-21-3

Description

The compound is a derivative of the 1,2,4-triazolo[3,2-b][1,3]thiazole class. Compounds of this class have been studied as inhibitors of Mtb shikimate dehydrogenase, an essential protein for the biosynthesis of the chorismate end product. This makes them a promising therapeutic target, especially for the discovery and development of new-generation anti-TB agents.

Synthesis Analysis

While specific synthesis methods for this compound were not found, related compounds have been synthesized through systematic modification of positions on the triazole ring. For example, the synthesis of a combined bis-heterocyclic system composed of 1-hydroxy-tetrazole and 1-hydroxy-1,2,4-triazole involved modifying the cyano group of the nitro-triazole starting material within four steps to the tetrazol-1-ol and finally oxidizing the triazole selectively to the 1-hydroxy-triazole.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles, have been found to inhibit mtb shikimate dehydrogenase . Shikimate dehydrogenase is an essential protein for the biosynthesis of the chorismate end product .

Mode of Action

It can be inferred from similar compounds that it may interact with its target protein, potentially inhibiting its function .

Biochemical Pathways

Based on the target of similar compounds, it can be inferred that it may affect the shikimate pathway, which leads to the biosynthesis of the chorismate end product .

Result of Action

Similar compounds have been found to have antitubercular activity, suggesting that this compound may have similar effects .

Future Directions

Given the potential therapeutic applications of compounds in the 1,2,4-triazolo[3,2-b][1,3]thiazole class, future research could focus on further optimizing these compounds and studying their mechanisms of action. Additionally, more research is needed to fully understand the physical and chemical properties, safety, and hazards of these compounds.